3-hydroxy-5-methyl-1-[3-(4-methylphenoxy)propyl]-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one
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Description
3-hydroxy-5-methyl-1-[3-(4-methylphenoxy)propyl]-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.4g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Derivative Compounds
Several studies have focused on synthesizing structurally related compounds and exploring their potential applications. For instance, the synthesis of 4-chloro-5-hydroxy-1H-benzo[g]indoles through reactions of methyl 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)propenoate with primary amines demonstrates the versatility in synthesizing indole derivatives, which could serve as precursors for more complex molecules (H. Yi, H. Cho, & K. Lee, 2005). Similarly, the synthesis of 3-heterocyclylquinolinones from novel precursors shows the potential for creating bioactive compounds with antioxidant properties (M. Hassan & Hany M Hassanin, 2017).
Antitumor Activity
Compounds structurally related to the queried molecule have been investigated for their antitumor activity. For example, derivatives of pyrido[4,3-b]benzo[e]- and -benzo[g]indoles have shown promise as new classes of antineoplastic agents, highlighting the potential therapeutic applications of such compounds (C. Nguyen et al., 1990).
Antioxidant Properties
Studies on related compounds have also explored their antioxidant properties, which could have implications for their use in preventing oxidative stress-related diseases. For instance, the investigation of reactions of an indolinone nitroxide with phenoxy radicals provides insights into the antioxidant capacity of these molecules, suggesting their potential as antioxidants and light stabilizers (P. Carloni et al., 1993).
Antiviral and Antimicrobial Activity
Some studies have focused on the antiviral and antimicrobial activities of compounds similar to the queried molecule. For instance, derivatives of indole compounds have been evaluated for their antiviral activity against influenza and hepatitis C virus, though with variable outcomes, indicating the need for further research in this area (A. Ivashchenko et al., 2014).
Properties
IUPAC Name |
3-hydroxy-5-methyl-1-[3-(4-methylphenoxy)propyl]-3-(2-oxopropyl)indol-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO4/c1-15-5-8-18(9-6-15)27-12-4-11-23-20-10-7-16(2)13-19(20)22(26,21(23)25)14-17(3)24/h5-10,13,26H,4,11-12,14H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCQKUSWVDUXFJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCCN2C3=C(C=C(C=C3)C)C(C2=O)(CC(=O)C)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.